Cas no 2172500-97-7 (1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172500-97-7
• MF: C₁₂H₁₂F₄N₂O
• MW: 276.230096817017
• CID: 5875171
• PubChem ID: 165597409
• Update Time: 2025-10-27

1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• 1-[3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• 2172500-97-7
• EN300-1623801

• Inchi： 1S/C12H12F4N2O/c13-9-3-1-2-8(6-9)11(17)4-5-18(7-11)10(19)12(14,15)16/h1-3,6H,4-5,7,17H2
• InChI Key： HXGIQIRSSWRGMD-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=CC=C(C=2)F)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 276.08857566g/mol
• Monoisotopic Mass: 276.08857566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172500-97-7)

The compound 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172500-97-7) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-fluorophenyl and trifluoroethanone moieties, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 3-amino-3-(3-fluorophenyl)pyrrolidine core in this molecule aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. This compound’s CAS No. 2172500-97-7 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed applications of 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one is its role in developing kinase inhibitors. Kinases are critical targets in oncology and inflammation research, and the trifluoroethanone group in this compound offers a promising scaffold for modulating kinase activity. Additionally, its pyrrolidine ring provides conformational rigidity, which is advantageous for achieving selective binding to biological targets.

From a synthetic perspective, the preparation of CAS No. 2172500-97-7 involves multi-step organic transformations, including fluorination and amination reactions. These processes are often optimized for scalability and yield, catering to the needs of industrial and academic researchers. The compound’s molecular weight and logP values are also critical parameters for those evaluating its suitability in drug formulation.

Environmental and regulatory considerations are increasingly shaping the use of fluorinated compounds like 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one. As sustainability becomes a priority, researchers are exploring greener synthetic routes and biodegradable analogs. This aligns with broader industry trends toward green chemistry and reduced environmental impact.

In summary, 1-3-amino-3-(3-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172500-97-7) represents a versatile building block in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a compound of enduring interest. As scientific inquiries into fluorinated molecules continue to grow, this compound is poised to remain at the forefront of innovation.